Cas no 2305252-00-8 (3,3-Difluoro-8-azaspiro[4.5]decane;hydrochloride)

3,3-Difluoro-8-azaspiro[4.5]decane hydrochloride is a fluorinated spirocyclic amine compound with potential applications in pharmaceutical and agrochemical research. The incorporation of two fluorine atoms at the 3-position enhances its metabolic stability and lipophilicity, making it a valuable scaffold for drug discovery. The spirocyclic structure contributes to conformational rigidity, which can improve binding selectivity in target interactions. The hydrochloride salt form ensures improved solubility and handling properties. This compound is particularly useful in the development of bioactive molecules, including CNS-targeting agents, due to its balanced physicochemical properties. Its synthetic versatility allows for further functionalization, enabling diverse derivatization pathways for structure-activity relationship studies.

3,3-Difluoro-8-azaspiro[4.5]decane;hydrochloride structure

2305252-00-8 structure

Product Name:3,3-Difluoro-8-azaspiro[4.5]decane;hydrochloride

CAS No:2305252-00-8

MF:C₉H₁₆ClF₂N

MW:211.679848670959

CID:4787286

Update Time:2025-05-27

3,3-Difluoro-8-azaspiro[4.5]decane;hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3,3-Difluoro-8-azaspiro[4.5]decane;hydrochloride
- Inchi： 1S/C9H15F2N.ClH/c10-9(11)2-1-8(7-9)3-5-12-6-4-8;/h12H,1-7H2;1H
- InChI Key： FZFUIJIYPISIHJ-UHFFFAOYSA-N
- SMILES： Cl.FC1(CCC2(CCNCC2)C1)F

Computed Properties

Exact Mass: 211.0939335 g/mol
Monoisotopic Mass: 211.0939335 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 173
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12
Molecular Weight: 211.68

3,3-Difluoro-8-azaspiro[4.5]decane;hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6763054-1mg	2,2-difluoro-8-azaspiro[4.5]decane hydrochloride	2305252-00-8	95.0%	1mg	$94.0	2022-02-28
Enamine	EN300-6763054-2mg	2,2-difluoro-8-azaspiro[4.5]decane hydrochloride	2305252-00-8	95.0%	2mg	$96.0	2022-02-28
Enamine	EN300-6763054-5mg	2,2-difluoro-8-azaspiro[4.5]decane hydrochloride	2305252-00-8	95.0%	5mg	$106.0	2022-02-28
Enamine	EN300-6763054-10mg	2,2-difluoro-8-azaspiro[4.5]decane hydrochloride	2305252-00-8	95.0%	10mg	$134.0	2022-02-28
Enamine	EN300-6763054-20mg	2,2-difluoro-8-azaspiro[4.5]decane hydrochloride	2305252-00-8	95.0%	20mg	$176.0	2022-02-28
Enamine	EN300-6763054-25mg	2,2-difluoro-8-azaspiro[4.5]decane hydrochloride	2305252-00-8	95.0%	25mg	$191.0	2022-02-28
Enamine	EN300-6763054-50mg	2,2-difluoro-8-azaspiro[4.5]decane hydrochloride	2305252-00-8	95.0%	50mg	$269.0	2022-02-28
Enamine	EN300-6763054-100mg	2,2-difluoro-8-azaspiro[4.5]decane hydrochloride	2305252-00-8	95.0%	100mg	$401.0	2022-02-28
Enamine	EN300-6763054-250mg	2,2-difluoro-8-azaspiro[4.5]decane hydrochloride	2305252-00-8	95.0%	250mg	$572.0	2022-02-28
Enamine	EN300-6763054-500mg	2,2-difluoro-8-azaspiro[4.5]decane hydrochloride	2305252-00-8	95.0%	500mg	$902.0	2022-02-28